4-Methyl-1-pyridin-3-yl-pentan-3-one
Cat. No. B8636159
M. Wt: 177.24 g/mol
InChI Key: DNKBXJOJWLOMBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06852711B2
Procedure details
The title compound was prepared according to General Method 4a using 3-iodo-pyridine (36.6 mmol), 4-methyl-1-penten-3-ol (54.9 mmol), tetrabutyl ammonium chloride (36.6 mmol), sodium bicarbonate (91.5 mmol), pyrrolidine (˜1.5 mL), DMF (15 mL), and palladium acetate (0.51 g). The title compound was flash chromatographed eluting with EtOAc:CH2Cl2:hexane 50:25:25.
Identifiers
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REACTION_CXSMILES
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I[C:2]1[CH:3]=[N:4][CH:5]=[CH:6][CH:7]=1.[CH3:8][CH:9]([CH3:14])[CH:10]([OH:13])[CH:11]=[CH2:12].C(=O)(O)[O-].[Na+].N1CCCC1>[Cl-].C([N+](CCCC)(CCCC)CCCC)CCC.C([O-])(=O)C.[Pd+2].C([O-])(=O)C.CN(C=O)C>[CH3:8][CH:9]([CH3:14])[C:10](=[O:13])[CH2:11][CH2:12][C:2]1[CH:3]=[N:4][CH:5]=[CH:6][CH:7]=1 |f:2.3,5.6,7.8.9|
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Inputs
Step One
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Name
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Quantity
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36.6 mmol
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Type
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reactant
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Smiles
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IC=1C=NC=CC1
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Step Two
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Name
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Quantity
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54.9 mmol
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Type
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reactant
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Smiles
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CC(C(C=C)O)C
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Step Three
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Name
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Quantity
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91.5 mmol
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Step Four
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Name
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Quantity
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1.5 mL
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Type
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reactant
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Smiles
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N1CCCC1
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Step Five
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Name
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Quantity
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36.6 mmol
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Type
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catalyst
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Smiles
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[Cl-].C(CCC)[N+](CCCC)(CCCC)CCCC
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Step Six
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Name
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Quantity
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0.51 g
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Type
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catalyst
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Smiles
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C(C)(=O)[O-].[Pd+2].C(C)(=O)[O-]
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Step Seven
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The title compound was prepared
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CUSTOM
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Type
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CUSTOM
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Details
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chromatographed
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WASH
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Type
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WASH
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Details
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eluting with EtOAc:CH2Cl2:hexane 50:25:25
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C(CCC=1C=NC=CC1)=O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
